3-(2-aminophenyl)-1-methylbenzo[g]quinoxalin-2(1H)-one

• IUPAC Name: 2-(2-aminophenyl)-4-methylbenzo[g]quinoxalin-3-one
• InChI: InChI=1S/C19H15N3O/c1-22-17-11-13-7-3-2-6-12(13)10-16(17)21-18(19(22)23)14-8-4-5-9-15(14)20/h2-11H,20H2,1H3
• InChI Key: QUXNTVWUBAEHFV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC3=CC=CC=C3C=C2N=C(C1=O)C4=CC=CC=C4N
• Molecular Formula: C19H15N3O
• Molecular Weight: 301.3 g/mol

Description

Synthesis Analysis

The synthesis of quinoxaline derivatives often involves the condensation of 1,2-diketones with aromatic diamines or the cyclization of α-hydroxyketones with aromatic diamines. A specific method for synthesizing 3-carbonyl-4-quinolone derivatives, which are structurally related to the target compound, utilizes a Cu-catalyzed aza-Michael addition of 2-aminobenzoates to β-substituted α,β-unsaturated ketones/cyclization/mild oxidation reactions. This method is notable for its efficiency, producing good to excellent yields under mild reaction conditions (Kang et al., 2018).

Molecular Structure Analysis

The molecular structure of quinoxaline derivatives is characterized by a bicyclic system containing a benzene ring fused to a pyrazine ring. The specific arrangement and substitution pattern on the rings define the chemical reactivity and physical properties of the compounds. X-ray crystallography and spectroscopic methods such as NMR and IR are commonly used to elucidate the structure of these compounds. The structure of a novel isoxazolequinoxaline derivative has been confirmed using single-crystal X-ray diffraction, showcasing the typical approach to understanding such complex molecules (Abad et al., 2021).